Cas no 42280-56-8 (1-(5-Iodofuran-2-yl)ethan-1-one)

• Product Name: 1-(5-Iodofuran-2-yl)ethan-1-one
• CAS No: 42280-56-8
• MF: C₆H₅IO₂
• MW: 236.007174253464
• CID: 2637270
• PubChem ID: 14980300
• Update Time: 2025-04-21

1-(5-Iodofuran-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-iodofuran-2-yl)ethanone
• DTXCID90517213
• 42280-56-8
• DTXSID40566438
• 1-(5-Iodofuran-2-yl)ethan-1-one
• SCHEMBL19432685

• Inchi： 1S/C6H5IO2/c1-4(8)5-2-3-6(7)9-5/h2-3H,1H3
• InChI Key： AOCQQZNSRDOTOB-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=O)O1

Computed Properties

• Exact Mass: 235.93343Da
• Monoisotopic Mass: 235.93343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų